Cas no 919799-82-9 (trans-4-(methoxymethyl)cyclohexanamine)

• Product Name: trans-4-(methoxymethyl)cyclohexanamine
• CAS No: 919799-82-9
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 760707
• PubChem ID: 55284813
• Update Time: 2025-10-19

trans-4-(methoxymethyl)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 4-(methoxymethyl)-, trans-
• 4-(methoxymethyl)cyclohexan-1-amine
• trans-4-(methoxymethyl)cyclohexanamine
• 1314928-41-0
• KVAVSBWXDWZOFL-OCAPTIKFSA-N
• AMY202003191
• cis-4-(Methoxymethyl)cyclohexanamine
• SY294659
• DTXSID90717433
• trans-4-methoxymethyl-cyclohexylamine
• SCHEMBL1238700
• EN300-254168
• SCHEMBL384669
• AKOS006349986
• Cyclohexanamine,4-(methoxymethyl)-,trans-
• KVAVSBWXDWZOFL-ZKCHVHJHSA-N
• 919799-82-9
• 899806-52-1
• SCHEMBL8267547
• Rel-(1s,4s)-4-(methoxymethyl)cyclohexan-1-amine
• Z1203642452
• F91453
• AKOS006352728
• cis-4-(methoxymethyl)cyclohexyl amine
• SCHEMBL384670
• SCHEMBL12742938

• Inchi： 1S/C8H17NO/c1-10-6-7-2-4-8(9)5-3-7/h7-8H,2-6,9H2,1H3
• InChI Key： KVAVSBWXDWZOFL-UHFFFAOYSA-N
• SMILES： O(C)CC1CCC(CC1)N

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Additional information on trans-4-(methoxymethyl)cyclohexanamine

Professional Introduction to trans-4-(methoxymethyl)cyclohexanamine (CAS No. 919799-82-9)

trans-4-(methoxymethyl)cyclohexanamine, identified by the chemical abstracts service number CAS No. 919799-82-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyclohexane ring substituted with a methoxymethyl group and an amine functional group, has garnered attention due to its versatile structural features and potential applications in drug development. The unique stereochemistry of the trans configuration contributes to its distinct chemical properties, making it a valuable intermediate in synthetic pathways.

The structural motif of trans-4-(methoxymethyl)cyclohexanamine presents a fascinating blend of flexibility and rigidity, which is often exploited in medicinal chemistry for designing molecules with enhanced binding affinity and selectivity. The presence of the methoxymethyl group (also known as an isopropyl ether) introduces a hydrophobic pocket that can interact favorably with biological targets, while the amine moiety provides a site for further functionalization through hydrogen bonding or ionic interactions. These features make the compound particularly interesting for the synthesis of enzyme inhibitors, receptor modulators, and other therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of molecules like trans-4-(methoxymethyl)cyclohexanamine. Molecular modeling studies suggest that this compound can effectively engage with various biological targets by leveraging its conformational adaptability. For instance, simulations have shown that the cyclohexane ring can adopt multiple low-energy conformations, allowing it to fit into binding pockets of proteins with high precision. This adaptability is further enhanced by the trans configuration of the methoxymethyl group, which minimizes steric hindrance and maximizes surface area for interaction.

In the realm of drug discovery, trans-4-(methoxymethyl)cyclohexanamine has been explored as a key intermediate in the synthesis of novel therapeutic entities. Its structural framework is conducive to modifications that can fine-tune its biological activity. For example, researchers have investigated derivatives of this compound where the amine group is further functionalized into amides or ureas, which are common pharmacophores in drug molecules. These modifications have led to compounds with improved solubility, metabolic stability, and target specificity.

The methoxymethyl group in trans-4-(methoxymethyl)cyclohexanamine also plays a crucial role in its synthetic utility. It serves as a versatile handle for introducing additional functional groups through nucleophilic substitution reactions or as a protecting group for sensitive functionalities. This flexibility has been exploited in multi-step syntheses where sequential modifications are required to achieve complex molecular architectures. The ability to selectively modify different parts of the molecule while maintaining overall structural integrity makes trans-4-(methoxymethyl)cyclohexanamine an invaluable building block in synthetic organic chemistry.

Recent studies have also highlighted the potential applications of trans-4-(methoxymethyl)cyclohexanamine in materials science and polymer chemistry. The compound's ability to form stable complexes with other molecules has been explored in the development of novel polymers with tailored properties. These polymers exhibit enhanced mechanical strength, thermal stability, and biodegradability, making them suitable for applications in coatings, adhesives, and biomedicine.

The synthesis of trans-4-(methoxymethyl)cyclohexanamine itself presents an interesting challenge due to its stereospecific nature. Traditional synthetic routes often require careful control over reaction conditions to ensure high yield and enantiomeric purity. Advances in asymmetric catalysis have provided new tools for achieving these goals efficiently. For instance, chiral auxiliaries or catalysts can be employed to direct reactions towards the desired trans configuration, minimizing unwanted side products.

The growing interest in sustainable chemistry has also influenced the approach to synthesizing compounds like trans-4-(methoxymethyl)cyclohexanamine. Green chemistry principles emphasize the use of environmentally benign solvents, catalysts, and processes that minimize waste and energy consumption. Researchers have reported successful syntheses using solvent-free conditions or alternative reaction media such as water or ionic liquids. These methods not only reduce environmental impact but also often improve reaction efficiency and scalability.

In conclusion, trans-4-(methoxymethyl)cyclohexanamine (CAS No. 919799-82-9) represents a compelling example of how structural complexity can be leveraged for therapeutic and material applications. Its unique combination of functional groups and stereochemistry makes it a valuable asset in pharmaceutical research and industrial applications. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of drug discovery and materials science.